Cas no 1178656-63-7 (ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate)

• Product Name: ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate
• CAS No: 1178656-63-7
• MF: C₁₀H₁₀N₄O₅
• MW: 266.210201740265
• CID: 6234019
• PubChem ID: 60810812
• Update Time: 2025-05-20

ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate
• 1178656-63-7
• ethyl 2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]acetate
• EN300-16197539

• Inchi： 1S/C10H10N4O5/c1-2-18-8(15)5-11-6-3-4-7(14(16)17)10-9(6)12-19-13-10/h3-4,11H,2,5H2,1H3
• InChI Key： XWIYPLKGMIFPKV-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.06511943g/mol
• Monoisotopic Mass: 266.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate

Ethyl 2-(7-Nitro-2,1,3-Benzoxadiazol-4-Yl)AminoAcetate: A Comprehensive Overview

Ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate (CAS No. 1178656-63-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxadiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzoxadiazole core of this molecule is a key structural feature that contributes to its unique chemical and biological properties.

The benzoxadiazole system in ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate is further substituted with a nitro group at the 7-position and an aminoacetate group at the 4-position. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule. Recent studies have highlighted the potential of such substituted benzoxadiazoles as antimicrobial agents, particularly against Gram-positive bacteria and certain fungal strains.

One of the most notable advancements in the study of ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate involves its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property makes it a promising candidate for developing targeted drug delivery systems in cancer therapy.

Furthermore, the compound has shown potential in the field of optoelectronics. Its unique electronic structure allows for efficient charge transport properties, making it a viable candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Recent breakthroughs in synthetic methodologies have enabled the large-scale production of this compound with high purity, facilitating its integration into industrial applications.

In terms of synthesis, ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The introduction of the nitro group at the 7-position is achieved via nitration under controlled conditions, while the aminoacetate group is introduced through nucleophilic substitution at the 4-position. These steps require precise control over reaction conditions to ensure high yields and product quality.

The biological activity of ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cells without significantly affecting normal cells, highlighting its potential as an anticancer drug candidate.

Another area of active research involves the use of this compound as a fluorescent probe for bioimaging applications. Its ability to emit fluorescence under specific wavelengths makes it an attractive option for tracking cellular processes and monitoring drug delivery in real-time. Recent advancements in fluorescent labeling techniques have further enhanced its utility in biomedical research.

Despite its numerous potential applications, ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-yl)aminoacetate faces challenges related to scalability and cost-effectiveness. Current efforts are focused on optimizing synthetic routes to reduce production costs and improve scalability for industrial applications. Additionally, further preclinical studies are required to fully understand its pharmacokinetics and toxicity profiles before it can be advanced to clinical trials.

In conclusion, ethyl 2-(7-nitro-2,1,3-benzoxadiazol-4-Yl)AminoAcetate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science